Cas no 1806042-86-3 (6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine)

6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine is a halogenated pyridine derivative featuring a difluoromethyl group and a cyano substituent, offering versatile reactivity for synthetic applications. The bromo and cyano groups enhance its utility as a building block in cross-coupling reactions and heterocyclic synthesis, while the difluoromethyl moiety introduces potential for bioactivity modulation. The hydroxyl group at the 3-position provides a handle for further functionalization, making it valuable in pharmaceutical and agrochemical research. Its well-defined structure ensures consistent performance in nucleophilic and electrophilic transformations. This compound is particularly useful in the development of fluorinated analogs, where its stability and reactivity balance supports efficient derivatization.
6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine structure
1806042-86-3 structure
Product Name:6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
CAS No:1806042-86-3
MF:C7H3BrF2N2O
MW:249.012327432632
CID:4915606
Update Time:2025-08-02

6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
    • Inchi: 1S/C7H3BrF2N2O/c8-5-1-3(7(9)10)6(13)4(2-11)12-5/h1,7,13H
    • InChI Key: ZNSCVXDCHWYRCG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(F)F)=C(C(C#N)=N1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • XLogP3: 2.7
  • Topological Polar Surface Area: 56.9

6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006578-500mg
6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
1806042-86-3 97%
500mg
$940.80 2022-04-01
Alichem
A024006578-1g
6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
1806042-86-3 97%
1g
$1,814.40 2022-04-01

Additional information on 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

Introduction to 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No: 1806042-86-3)

6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine, also known by its CAS number 1806042-86-3, is a heterocyclic aromatic compound with a pyridine ring substituted with bromine, cyano, difluoromethyl, and hydroxyl groups. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The bromine atom at position 6 contributes to the compound's reactivity and selectivity in various chemical reactions. The cyano group at position 2 imparts electron-withdrawing effects, which can influence the electronic properties of the molecule. The difluoromethyl group at position 4 introduces fluorine atoms, which are known for their ability to enhance bioavailability and stability in biological systems. Finally, the hydroxyl group at position 3 adds hydrophilic properties to the molecule, making it more soluble in polar solvents.

Recent studies have highlighted the potential of 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine as a building block for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of new antibiotics and anticancer agents. The compound's ability to undergo various transformations, such as nucleophilic substitution and electrophilic aromatic substitution, makes it a versatile starting material for medicinal chemistry.

In addition to its pharmaceutical applications, CAS No: 1806042-86-3 has shown promise in agrochemical research. Scientists have investigated its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. The compound's unique combination of substituents allows it to interact with biological targets in ways that traditional agrochemicals cannot.

The synthesis of 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has been reported to significantly improve the yield and purity of the final product.

The physical properties of CAS No: 1806042-86-3, including its melting point, boiling point, and solubility, are critical factors that influence its applications. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is less soluble in polar solvents like water due to its hydrophobic nature.

In terms of safety considerations, handling 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine requires adherence to standard laboratory protocols to minimize exposure risks. Although no specific toxicity data are currently available for this compound, general precautions should be taken due to the presence of reactive functional groups such as bromine and cyano groups.

The environmental impact of CAS No: 1806042-86-3 is another area of interest for researchers. Studies are ongoing to assess its biodegradability and potential persistence in natural ecosystems. Preliminary findings suggest that the compound may undergo rapid degradation under certain environmental conditions due to the presence of labile substituents like the hydroxyl group.

In conclusion, 6-Bromo-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No: 1806042-86-3) is a versatile compound with significant potential in various scientific domains. Its unique chemical structure and reactivity make it an attractive candidate for further research and development across industries ranging from pharmaceuticals to agrochemicals.

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